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Compound of Interest

Compound Name: 6-Bromo-2-hexanol
Cat. No.: B16076331
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the analytical methodologies
required for the complete structure elucidation of 6-Bromo-2-hexanol (CAS No. 53574-39-9).
The document details the predicted spectroscopic data based on foundational principles and
comparison with analogous structures. Standard experimental protocols for synthesis and
spectroscopic analysis are provided, catering to researchers in organic synthesis, medicinal
chemistry, and drug development. The logical workflow for structural confirmation is visually
represented to aid in understanding the analytical process.

Chemical Identity

6-Bromo-2-hexanol is a bifunctional organic molecule featuring a secondary alcohol at the C2
position and a terminal bromine atom at the C6 position. Its structure presents a chiral center at
C2.
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Property Value Source
Molecular Formula CeH13BroO PubChem[1]
IUPAC Name 6-bromohexan-2-ol PubChem[1]
Molecular Weight 181.07 g/mol PubChem

CH3-CH(OH)-CH2-CHz2-CHa-
CHz-Br

Structure

Spectroscopic Analysis (Predicted Data)

Due to the limited availability of published experimental spectra for 6-Bromo-2-hexanol, this
section details the predicted spectroscopic characteristics derived from the analysis of its
constituent functional groups and comparison with structurally related compounds such as 2-
hexanol and 6-bromo-1-hexanol.

'H NMR Spectroscopy

The proton NMR spectrum is predicted to show six distinct signals. The presence of two
electronegative atoms (O and Br) at opposite ends of the alkyl chain will influence the chemical
shifts of the adjacent protons.

Table 1: Predicted *H NMR Data for 6-Bromo-2-hexanol (Solvent: CDCIs)
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o Predicted
Position . . . . .
Chemical Shift  Multiplicity Integration Rationale
(Proton)
(3, ppm)
Adjacent to the
H1 (CHs) ~1.20 Doublet (d) 3H
CH(OH) group.
Deshielded by
Sextet or )
H2 (CHOH) ~3.80 ] 1H the adjacent
Multiplet

hydroxyl group.

Deshielded by
H6 (CH2Br) ~3.40 Triplet (t) 2H the terminal
bromine atom.

Overlapping
signals of the
1.40-1.90 Multiplets (m) 6H central

methylene

H3, H4, H5 (-
CH2-)

groups.

Chemical shift is
Variable (e.g., Broad Singlet (br concentration
OH 1H
~2.0) S) and temperature

dependent.

Comparison to Isomers: Unlike its isomer 6-bromo-1-hexanol, which would show a triplet at
~3.64 ppm for the HO-CH2- protons, the key signal for 6-Bromo-2-hexanol is the methine
proton (CHOH) at ~3.80 ppm. Furthermore, the presence of a doublet for the methyl group (H1)
is characteristic of the C2-ol structure, which would be absent in the C1-ol isomer.[2]

3C NMR Spectroscopy

The proton-decoupled 2C NMR spectrum is expected to display six unique signals,
corresponding to the six carbon atoms in the molecule.

Table 2: Predicted 3C NMR Data for 6-Bromo-2-hexanol (Solvent: CDCIs)
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.. Predicted Chemical Shift .
Carbon Position Rationale

(3, ppm)

Standard methyl group
C1 (CHs) ~23 adjacent to a secondary
alcohol.

Carbon bearing the hydroxyl

C2 (CHOH) ~68

group.

Methylene carbon adjacent to
C3 ~38

the C2-OH group.

Methylene carbon in the
C4 ~25 : .

middle of the chain.

Methylene carbon (3 to the
C5 ~32 .

bromine atom.

Carbon bearing the bromine
C6 (CHzBr) ~33

atom.

Comparison to Isomers: In contrast, 6-bromo-1-hexanol would show its C1 carbon (bearing the
OH group) at approximately 62 ppm and its C6 carbon (bearing the Br) at around 34 ppm. The
presence of a signal around 68 ppm is a strong indicator of a secondary alcohol at the C2
position.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by absorptions from the hydroxyl and alkyl C-H bonds.

Table 3: Predicted IR Absorption Bands for 6-Bromo-2-hexanol
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Predicted Frequency

Functional Group Description
(cm™)

O-H (Alcohol) 3500 - 3200 Strong, Broad

C-H (sp?) 3000 - 2850 Strong, Sharp

C-O (Alcohol) 1150 - 1050 Strong

C-Br 650 - 550 Medium to Strong

The key diagnostic peak is the broad O-H stretch, confirming the presence of the alcohol

functional group.

Mass Spectrometry (MS)

Electron lonization (EIl) mass spectrometry is expected to yield a molecular ion peak and

several characteristic fragment ions.

Table 4: Predicted Key Mass Spectrometry Fragments for 6-Bromo-2-hexanol

m/z Value Proposed Fragment Notes
Molecular ion peak. The two
peaks of ~1:1 intensity are due

180/182 [M]*
to the natural abundance of
79Br and 81Br isotopes.

Loss of water from the

162/164 [M - H20]* -
molecular ion.

101 [M - Br]* Loss of the bromine radical.
a-cleavage, a characteristic
fragmentation of secondary

45 [CH3CHOH]* o
alcohols. This is a strong
diagnostic peak.

81/83 [CH2CHz2Br]* Cleavage of the C3-C4 bond.
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The presence of the M/M+2 isotopic pattern for bromine-containing fragments and the strong
peak at m/z 45 would be compelling evidence for the structure of 6-Bromo-2-hexanol.

Experimental Protocols
Synthesis of 6-Bromo-2-hexanol

A plausible synthetic route involves the reduction of 6-bromo-2-hexanone.

Step 1: Synthesis of 6-Bromo-2-hexanone This precursor can be synthesized from 1,3-
bromochloropropane and ethyl acetoacetate through cyclization, followed by ring-opening,
elimination, and bromination steps.[3][4]

Step 2: Reduction of 6-Bromo-2-hexanone to 6-Bromo-2-hexanol

e Materials: 6-bromo-2-hexanone, Sodium borohydride (NaBHa4), Methanol (or Ethanol),
Diethyl ether, Saturated aqueous ammonium chloride (NH4Cl), Anhydrous magnesium
sulfate (MgSOa).

e Procedure:

o Dissolve 6-bromo-2-hexanone (1.0 eq) in methanol in a round-bottom flask and cool the
solution to 0 °C in an ice bath.

o Slowly add sodium borohydride (1.1 eq) portion-wise, ensuring the temperature remains
below 10 °C.

o After the addition is complete, remove the ice bath and stir the reaction mixture at room
temperature for 1-2 hours.

o Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Once the starting material is consumed, cool the mixture to 0 °C and slowly quench the
reaction by adding saturated aqueous NHa4Cl solution.

o Remove the methanol under reduced pressure using a rotary evaporator.

o Extract the aqueous residue with diethyl ether (3x).
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Combine the organic layers, wash with brine, and dry over anhydrous MgSOa.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield crude
6-Bromo-2-hexanol.

Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl
acetate gradient) to obtain the pure alcohol.

Spectroscopic Data Acquisition

* NMR Spectroscopy (*H and 13C):

Dissolve a small amount (5-10 mg) of purified 6-Bromo-2-hexanol in approximately 0.6
mL of deuterated chloroform (CDCIs) containing tetramethylsilane (TMS) as an internal
standard.

Transfer the solution to a 5 mm NMR tube.
Acquire the spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Process the spectra (Fourier transform, phase correction, and baseline correction) to
obtain the final *H and 3C NMR spectra.

¢ IR Spectroscopy:

[¢]

[e]

(¢]

[¢]

As 6-Bromo-2-hexanol is a liquid, acquire the spectrum using a neat sample.
Place a drop of the liquid between two KBr or NaCl salt plates to create a thin film.
Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

Record the spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer over a
range of 4000-400 cm~1.

e Mass Spectrometry:

o

Introduce a dilute solution of the sample (e.g., in methanol or acetonitrile) into the mass
spectrometer.
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o For volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for
simultaneous separation and analysis.

o Use Electron lonization (El) at 70 eV to generate fragments.
o Acquire the mass spectrum over a suitable m/z range (e.g., 40-250 amu).

Visualization of Analytical Workflow

The following diagrams illustrate the logical process for structure elucidation and the predicted
fragmentation behavior of the molecule.

Structure Elucidation Workflow for 6-Bromo-2-hexanol

Molecular Formula
CesH13BrO

Determine MW & Isotopic Pattern |ldentify Functional Groups

() (rowe) ( )

Confirm MW & Key Fragments \ Confirm -OH group
(m/z 45, M-H20) (~3400 cm1)

Determine Connectivity

Confirm C-H Framework
(CH3-CH(OH)-...)

Click to download full resolution via product page

Caption: Logical workflow for the structure elucidation of 6-Bromo-2-hexanol.
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Predicted Mass Spectrometry Fragmentation of 6-Bromo-2-hexanol

// \\

[CeH11Br]* [CeH130]+ [CsH10Br]*
m/z 162/164 m/z 101 m/z 149/151

Click to download full resolution via product page

Caption: Key predicted fragmentation pathways for 6-Bromo-2-hexanol in EI-MS.

Conclusion

The definitive structure of 6-Bromo-2-hexanol can be elucidated through a synergistic
application of modern spectroscopic techniques. Mass spectrometry will confirm the molecular
weight and the presence of a bromine atom. IR spectroscopy will identify the hydroxyl
functional group. Finally, *H and 3C NMR spectroscopy will unambiguously establish the
connectivity of the carbon skeleton, placing the hydroxyl group at the C2 position and the
bromine atom at the C6 position, thereby distinguishing it from all other isomers. The protocols
and predicted data herein serve as a robust guide for the synthesis and characterization of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Structure Elucidation of 6-Bromo-2-hexanol: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16076331/docs#structure-elucidation-of-6-bromo-2-
hexanol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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